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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide to the magnetization of

samarium-cobalt (SmCo) rare-earth permanent magnets. The protocols outlined below are

intended for laboratory and industrial settings where precise control over the magnetic

properties of SmCo alloys is required.

Introduction to Samarium-Cobalt Magnetization
Samarium-cobalt (SmCo) magnets are a class of rare-earth magnets known for their high

magnetic strength, exceptional temperature stability, and resistance to corrosion.[1][2][3] To

achieve their powerful magnetic properties, SmCo alloys must be magnetized by exposing

them to a strong external magnetic field.[4][5] This process aligns the magnetic domains within

the material, resulting in a strong permanent magnet.

There are two primary types of SmCo magnets, each with distinct properties and magnetization

requirements:

SmCo5 (Series 1:5): Composed of one samarium atom to five cobalt atoms, this type offers

good magnetic strength and can be saturated with a moderate magnetizing field.[1][6]

Sm2Co17 (Series 2:17): With a composition of two samarium atoms to seventeen transition

metal atoms (primarily cobalt), this type exhibits higher magnetic strength and superior

temperature stability but requires a significantly stronger magnetic field for saturation.[6][7]
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The magnetization process is typically performed after the magnet has been machined to its

final shape and, in many cases, after it has been assembled into a larger component to avoid

handling highly magnetic parts.[4][8]

Quantitative Data: Magnetic Properties of SmCo
Alloys
The following tables summarize the typical magnetic properties of various grades of SmCo5

and Sm2Co17 alloys after magnetization. These values are crucial for selecting the appropriate

material for a specific application.

Table 1: Typical Magnetic Properties of SmCo5 Alloys

Grade
Remanence
(Br) (kG)

Coercive
Force (Hci)
(kOe)

Maximum
Energy
Product
(BH)max
(MGOe)

Maximum
Operating
Temperature
(°C)

SmCo16 8.1-8.5 15-23 14-16 250

SmCo18 8.5-9.0 15-23 16-18 250

SmCo20 9.0-9.4 15-23 19-21 250

SmCo22 9.2-9.6 15-23 20-22 250

SmCo24 9.6-10.0 15-23 22-24 250

Data compiled from multiple sources.[9][10]

Table 2: Typical Magnetic Properties of Sm2Co17 Alloys
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Grade
Remanence
(Br) (kG)

Coercive
Force (Hci)
(kOe)

Maximum
Energy
Product
(BH)max
(MGOe)

Maximum
Operating
Temperature
(°C)

SmCo22 9.8-10.6 15-25 20-23 300-350

SmCo24 10.2-10.8 18-30 22-25 300-350

SmCo26 10.5-11.0 18-30 24-27 300-350

SmCo28 10.6-11.2 18-30 26-29 300-350

SmCo30 10.8-11.4 18-30 28-31 300-350

SmCo32 11.0-11.6 18-30 30-33 300-350

Data compiled from multiple sources.[7][10]

Experimental Protocols
The standard method for magnetizing SmCo alloys is pulsed magnetization, which utilizes a

capacitor discharge magnetizer to generate a brief, high-intensity magnetic field.[11][12]

Materials and Equipment
Unmagnetized Samarium-Cobalt (SmCo) alloy component

Capacitor Discharge Magnetizer

Custom Magnetizing Fixture

Gaussmeter or Fluxmeter for magnetic field measurement

Personal Protective Equipment (safety glasses, gloves)

Step-by-Step Magnetization Protocol
Preparation:
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Ensure the surface of the unmagnetized SmCo component is clean and free of any

contaminants or debris.[12]

Determine the required magnetization direction. For anisotropic SmCo magnets, the

magnetizing field must be applied along the pre-determined axis of orientation to achieve

optimal magnetic properties.[13][14]

Fixture Assembly:

Securely place the SmCo component into the custom-designed magnetizing fixture. The

fixture is crucial for shaping the magnetic field to achieve the desired pole configuration

(e.g., axial, radial, multi-pole).[13][15]

Ensure the component is held firmly in place to prevent any movement during the high-

energy pulse.[12]

Magnetizer Setup:

Connect the magnetizing fixture to the output of the capacitor discharge magnetizer.

Set the charging voltage on the magnetizer to a level that will generate the required

magnetic field strength for the specific SmCo grade. A field strength of at least 35,000

Oersteds (3.5 Tesla) is generally required for saturation, with higher fields often needed for

high-coercivity Sm2Co17 grades.[6][14]

Magnetization Pulse:

Charge the capacitor bank of the magnetizer.

Once fully charged, discharge the stored energy through the magnetizing fixture. This will

create a very short, high-current pulse, generating an intense magnetic field that

magnetizes the SmCo component.[11][12] The entire process takes a fraction of a second.

[11]

Post-Magnetization Handling and Verification:

Carefully remove the now-magnetized SmCo component from the fixture. Be aware that it

is now a powerful magnet and should be handled with care to avoid injury or damage to
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sensitive equipment.[4][8]

Use a Gaussmeter or Fluxmeter to verify that the magnet has been fully saturated and

meets the required magnetic field specifications.

If the component is part of a larger assembly, package it according to customer

requirements, ensuring proper magnetic shielding if necessary.[12]

Visualizations
Experimental Workflow for SmCo Magnetization
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Caption: Workflow for the magnetization of Samarium-Cobalt alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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